N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide

• Molecular Formula: C24H17N3O3
• Molecular Weight: 395.4 g/mol
• IUPAC Name: N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C24H17N3O3/c1-29-20-12-11-16(24-27-22-21(30-24)10-5-13-25-22)14-19(20)26-23(28)18-9-4-7-15-6-2-3-8-17(15)18/h2-14H,1H3,(H,26,28)
• InChI Key: BAPWZFRFLKQJBT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=CC5=CC=CC=C54

Description

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide, also known as MN-64, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MN-64 is a potent inhibitor of the mitochondrial calcium uniporter (MCU), a protein complex that plays a crucial role in regulating calcium homeostasis in cells. In

Mechanism of Action

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide works by inhibiting the MCU, a protein complex that regulates the uptake of calcium ions into the mitochondria. The inhibition of the MCU by N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide leads to a decrease in mitochondrial calcium uptake, which in turn affects various cellular processes that are regulated by calcium signaling. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has been shown to have a high affinity for the MCU, which makes it a potent inhibitor of this protein complex.
Biochemical and Physiological Effects
N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has been shown to have various biochemical and physiological effects. Inhibition of the MCU by N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide leads to a decrease in mitochondrial calcium uptake, which affects the production of ATP and the regulation of cellular metabolism. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has also been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. In addition, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has been shown to induce cell death in cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has several advantages for lab experiments. Its high affinity for the MCU makes it a potent inhibitor of this protein complex, which allows for the study of the role of calcium signaling in various cellular processes. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide is also a small molecule compound, which makes it easier to synthesize and modify for further research. However, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has some limitations for lab experiments. Its potency and specificity for the MCU may make it difficult to study the effects of other calcium channels and transporters. In addition, the complex synthesis method of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide may limit its availability for research.

Future Directions

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has shown promising results in various fields of research, and there are several future directions for its study. One area of research is the development of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide as a potential therapeutic agent for the treatment of mitochondrial diseases, neurodegenerative diseases, and cancer. Another area of research is the study of the role of calcium signaling in various cellular processes, including cell death and autophagy. Further research is also needed to understand the limitations of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide and to develop new compounds that can overcome these limitations.

Synthesis Methods

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide was first synthesized by a team of researchers led by Dr. Craig Lindsley at Vanderbilt University. The synthesis of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide involves a series of chemical reactions, starting with the coupling of 2-amino-5-methoxybenzoic acid with 2-(2-bromoethyl)phenol to form the intermediate product. This intermediate is then subjected to a series of reactions, including a Suzuki coupling reaction and a cyclization reaction, to yield the final product, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide. The synthesis of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide is a complex process that requires expertise in synthetic organic chemistry.

Scientific Research Applications

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has shown promising results in various fields of research. Its ability to inhibit the MCU makes it a potential therapeutic agent for the treatment of various diseases, including mitochondrial diseases, neurodegenerative diseases, and cancer. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. In addition, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]naphthalene-1-carboxamide has been used in research to study the role of calcium signaling in various cellular processes, including cell death and autophagy.